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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B1679426 Get Quote

Technical Support Center: Ro 04-5595
Hydrochloride
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for handling and weighing Ro 04-5595 hydrochloride powder. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Ro 04-5595 hydrochloride and what is its primary mechanism of action?

A1: Ro 04-5595 hydrochloride is a selective antagonist for the GluN2B (formerly NR2B)

subunit of N-methyl-D-aspartate (NMDA) receptors, with a high binding affinity (Ki = 31 nM).[1]

[2][3] It is a valuable tool for studying the role of GluN2B-containing NMDA receptors in various

neurological processes.

Q2: What are the recommended storage conditions for Ro 04-5595 hydrochloride powder?

A2: To ensure the stability and longevity of the compound, Ro 04-5595 hydrochloride powder

should be stored desiccated at +4°C.[1] For long-term storage, it is recommended to keep the

powder at -20°C, where it can be stable for up to 3 years.[4]

Q3: What are the solubility characteristics of Ro 04-5595 hydrochloride?
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A3: The solubility of Ro 04-5595 hydrochloride can vary depending on the solvent. It is

soluble in DMSO and water. For optimal dissolution, sonication is recommended.[4]

Q4: How should I prepare a stock solution of Ro 04-5595 hydrochloride?

A4: To prepare a stock solution, it is recommended to use either DMSO or water. Due to the

fine nature of the powder, it is advisable to weigh the compound in a well-ventilated area,

preferably a chemical fume hood, to avoid inhalation. For detailed, step-by-step instructions,

please refer to the Experimental Protocols section.

Q5: Is Ro 04-5595 hydrochloride considered a hazardous substance?

A5: While a specific Safety Data Sheet (SDS) for Ro 04-5595 hydrochloride is not readily

available, it should be handled with care as a potent neuroactive compound. Standard

laboratory safety precautions, including the use of personal protective equipment (PPE), are

essential. For more detailed safety information, please consult the "Best Practices for Safe

Handling" section.

Troubleshooting Guides
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Issue Potential Cause Recommended Solution

Inaccurate or fluctuating

balance readings

Static electricity on the

weighing vessel or powder.

Use an anti-static weighing

dish or an ionizer. Ensure the

balance is properly grounded.

Air drafts in the weighing area.

Use a draft shield on the

analytical balance. If weighing

in a fume hood, minimize

airflow during the

measurement.

Temperature difference

between the compound and

the balance.

Allow the vial of Ro 04-5595

hydrochloride to equilibrate to

room temperature before

weighing.

Difficulty in transferring the

weighed powder

Powder adheres to the

weighing paper or spatula.

Use anti-static weighing paper

or a weighing funnel.

Alternatively, dissolve the

compound directly in the

weighing vessel and transfer

the solution.

Observed clumping of the

powder

Potential moisture absorption

(hygroscopicity).

Store the compound in a

desiccator. Handle the powder

quickly in a low-humidity

environment if possible.

Solubility and Solution Preparation Issues
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Issue Potential Cause Recommended Solution

Compound does not fully

dissolve

Insufficient solvent volume or

agitation.

Increase the solvent volume,

vortex the solution, and use

sonication to aid dissolution.[4]

The concentration exceeds the

solubility limit in the chosen

solvent.

Refer to the solubility data to

ensure you are within the

acceptable concentration

range. Consider using a

different solvent if necessary.

Precipitation observed in the

stock solution upon storage
Improper storage temperature.

Store stock solutions at -20°C

or -80°C for long-term stability.

[5] Avoid repeated freeze-thaw

cycles.

Solution has become

supersaturated.

Gently warm the solution and

vortex to redissolve the

precipitate before use. Ensure

the solution is clear before

making further dilutions.

Data Presentation
Physical and Chemical Properties

Property Value Source

Molecular Weight 368.3 g/mol [1][6]

Formula C₁₉H₂₂ClNO₂・HCl [1]

CAS Number 64047-73-0 [5]

Purity ≥98% (HPLC) [1]

Solubility Data
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Solvent Solubility Recommendations Source

Water <5.52 mg/mL
Sonication is

recommended
[4]

DMSO <36.83 mg/mL
Sonication is

recommended
[4]

Storage Recommendations
Condition Duration Source

Powder at -20°C 3 years [4]

In Solvent at -80°C 1 year [4]

Desiccate at +4°C Short-term [1]

Experimental Protocols
Detailed Protocol for Preparing a 10 mM Stock Solution
in DMSO

Preparation:

Allow the vial of Ro 04-5595 hydrochloride powder to equilibrate to room temperature for

at least 30 minutes before opening to prevent condensation.

Work in a chemical fume hood and wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and gloves.

Weighing:

Place a sterile, anti-static microcentrifuge tube on a calibrated analytical balance and tare.

Carefully add the desired amount of Ro 04-5595 hydrochloride powder to the tube. For a

10 mM stock solution, you will need 3.683 mg for 1 mL of DMSO.

Record the exact weight of the powder.
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Dissolution:

Add the appropriate volume of high-purity DMSO to the microcentrifuge tube containing

the weighed powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.

Storage:

Once the powder is fully dissolved, the stock solution can be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.
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Caption: Antagonistic action of Ro 04-5595 at the NMDA receptor.

Experimental Workflow for Weighing and Solution
Preparation
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Caption: Workflow for weighing and preparing Ro 04-5595 hydrochloride solution.
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Logical Relationship for Troubleshooting Weighing
Inaccuracies

Issue: Inaccurate Reading Potential Causes

Static Electricity Solution: Use anti-static weigh boat or ionizer

Air Drafts Solution: Use draft shield

Temperature Instability Solution: Equilibrate compound to room temp

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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